Cas no 1778-02-5 (Pregnenolone acetate)

• Product Name: Pregnenolone acetate
• CAS No: 1778-02-5
• MF: C₂₃H₃₄O₃
• MW: 358.514267444611
• MDL: MFCD00003627
• CID: 41974
• PubChem ID: 87574666
• Update Time: 2025-09-22

Pregnenolone acetate Chemical and Physical Properties

Names and Identifiers

• 17-ACETYL-10,13-DIMETHYL-2,3,4,7,8,9,10,11,12,13,14,15,16,17-TETRADECAHYDRO-1H-
• CYCLOPENTA[A]PHENANTHREN-3-YL ACETATE
• 20-OXOPREGN-5-EN-3B-YL ACETATE
• 3 BETA,21-DIHYDROXY-5-PREGNEN-20-ONE-3-ACETATE
• 3BETA-ACETOXY-5-PREGNEN-20-ONE
• 3-BETA-HYDROXY-5-PREGNEN-20-ONE 3-ACETATE
• 5-PREGNEN-3BETA-OL-20-ONE 3-ACETATE
• 5-PREGNEN-3BETA-OL-20-ONE ACETATE
• ACETIC ACID (3S,8S,9S,10R,13S,14S,17S)-17-ACETYL-10,13-DIMETHYL-2,3,4,7,8,9,10,11,12,13,14,15,16,17-TETRADECAHYDRO-1H-CYCLOPENTA[A]PHENANTHREN-3-YL ESTER
• ACETOXYPREGNENOLONE
• PREGNENOLONE ACETATE
• 20-Oxopregn-5-en-3beta-yl acetate
• 20-Oxopregn-5-en-3-yl acetate
• 5-Allopregnene-3beta-ol-20-one acetate
• 5-Pregnenolone acetate
• Artivis
• Enescorb
• Pregenolone acetate
• Pregn-5-en-20-one, 3-(acetyloxy)-, (3beta)-
• Pregn-5-en-20-one, 3beta-hydroxy-, acetate
• Pregnenolone-3-acetate
• 3β-Acetoxy-5-pregnen-20-one
• 5-Pregnen-3β-ol-20-one acetate
• Previsone
• Sharmone
• Antofin
• MLS000069411
• 0G0WWV404B
• CRRKVZVYZQXICQ-RJJCNJEVSA-N
• Pregnenolone acetate

• MDL： MFCD00003627
• Inchi： 1S/C23H34O3/c1-14(24)19-7-8-20-18-6-5-16-13-17(26-15(2)25)9-11-22(16,3)21(18)10-12-23(19,20)4/h5,17-21H,6-13H2,1-4H3
• InChI Key： CRRKVZVYZQXICQ-UHFFFAOYSA-N
• SMILES： CC(OC1CC2C(C3C(CC=2)C2CCC(C2(C)CC3)C(=O)C)(C)CC1)=O

Computed Properties

• Exact Mass: 358.25100
• Monoisotopic Mass: 358.251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.8
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: White or light yellow odorless crystal powder
• Density: 1.0816 (rough estimate)
• Melting Point: 149.0 to 152.0 deg-C
• Boiling Point: 430.93°C (rough estimate)
• Flash Point: 194.2 ºC
• Refractive Index: 1.4700 (estimate)
• PSA: 43.37000
• LogP: 5.08610
• Merck: 7733
• Specific Rotation: 22 º (c=2, C2H5OH 23 ºC)
• Solubility: Not determined

Pregnenolone acetate Security Information

• WGK Germany：3
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Safety Term：S24/25
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers. A room for hormones and antibiotics.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters
• Solvents and Organic Chemicals Organic Compounds